3-Nitro-2,6-bis(phenylsulfanyl)pyridine

• IUPAC Name: 3-nitro-2,6-bis(phenylsulfanyl)pyridine
• InChI: InChI=1S/C17H12N2O2S2/c20-19(21)15-11-12-16(22-13-7-3-1-4-8-13)18-17(15)23-14-9-5-2-6-10-14/h1-12H
• InChI Key: QVCBWYIJRYAWCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=NC(=C(C=C2)[N+](=O)[O-])SC3=CC=CC=C3
• Molecular Formula: C17H12N2O2S2
• DSSTOX Substance ID: DTXSID10372422
• Molecular Weight: 340.4 g/mol
• CAS RN: 4781-82-2

Description

Synthesis Analysis

The synthesis of pyridine derivatives involves strategic functionalization of the pyridine ring. For example, polysubstituted pyridines can be synthesized through supramolecular aggregation involving C-H...O, C-H...F, and C-H...π interactions, demonstrating the complexity and precision required in such syntheses (J. Suresh et al., 2007). Another approach includes the displacement polymerization technique for synthesizing nitro-substituted polysulfide sulfone, showcasing methods to introduce nitro groups adjacent to the pyridine ring (P. Dutta, 2000).

Molecular Structure Analysis

The molecular structure of pyridine derivatives is often characterized by nearly planar arrangements, as seen in compounds with significant intermolecular interactions such as C-H...O and C-H...π (J. Suresh et al., 2007). Such structures facilitate the understanding of electronic distribution and potential reactivity patterns.

Chemical Reactions and Properties

3-Nitro-2,6-bis(phenylsulfanyl)pyridine participates in various chemical reactions, leveraging its nitro and sulfanyl functional groups. For instance, nitro-Mannich reactions of isatin-derived N-Boc ketimines catalyzed by bis(imidazolidine)pyridine-NiCl2 complexes highlight the compound's utility in synthesizing chiral 3-substituted 3-amino-2-oxindoles with high yields and enantioselectivity (T. Arai et al., 2014).

Physical Properties Analysis

The physical properties of pyridine derivatives, such as solubility, melting points, and crystalline structure, are influenced by their molecular arrangements and intermolecular interactions. For example, the crystal and molecular structures determined by X-ray diffraction and DFT analysis provide insights into the stability and reactivity of such compounds (E. Kucharska et al., 2013).

Safety and Hazards

The safety data sheet for pyridine, a related compound, indicates that it is highly flammable and can cause skin and eye irritation. It is also harmful if swallowed, in contact with skin, or if inhaled. Similar precautions should be taken when handling 3-Nitro-2,6-bis(phenylsulfanyl)pyridine.